Cas no 1248541-61-8 (methyl 2,3-diamino-5-fluorobenzoate)

Methyl 2,3-diamino-5-fluorobenzoate is a fluorinated aromatic ester with a diamine substitution pattern, offering versatile reactivity for synthetic applications. The presence of both amino groups at the 2- and 3-positions, combined with the electron-withdrawing fluorine at the 5-position, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester functionality enhances solubility and facilitates further derivatization, while the fluorine atom can influence metabolic stability and binding affinity in bioactive compounds. This compound is particularly useful in heterocycle formation, such as benzimidazole or quinoxaline derivatives, where controlled functionalization is required. Its structural features make it suitable for fine-tuning properties in drug discovery and material science applications.
methyl 2,3-diamino-5-fluorobenzoate structure
1248541-61-8 structure
Product Name:methyl 2,3-diamino-5-fluorobenzoate
CAS No:1248541-61-8
MF:C8H9FN2O2
MW:184.167665243149
CID:2102805
PubChem ID:58073928
Update Time:2025-06-07

methyl 2,3-diamino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • METHYL 2,3-DIAMINO-5-FLUOROBENZOATE
    • ADEDGAKMZOCLDK-UHFFFAOYSA-N
    • PC53176
    • FCH1309657
    • 2,3-Diamino-5-fluoro-benzoic acid methyl ester
    • methyl 2,3-diamino-5-fluorobenzoate
    • Inchi: 1S/C8H9FN2O2/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3H,10-11H2,1H3
    • InChI Key: ADEDGAKMZOCLDK-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=C(C(=O)OC)C=1)N)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Topological Polar Surface Area: 78.3

methyl 2,3-diamino-5-fluorobenzoate Pricemore >>

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